Cas no 1806800-53-2 (Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1806800-53-2
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4856911
• Update Time: 2025-10-29

Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H9BrF2N2O2/c1-16-9(15)6-5(7(11)12)2-4(3-10)14-8(6)13/h2,7H,3H2,1H3,(H2,13,14)
• InChI Key： ZTLJKUOVIPCVMX-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)C(C(=O)OC)=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate

Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806800-53-2): A Comprehensive Overview

Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1806800-53-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural uniqueness of Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate lies in its combination of functional groups, including an amino group, a bromomethyl substituent, and a difluoromethyl group. These features make it a versatile intermediate in the synthesis of various pharmacologically active molecules. The presence of the bromomethyl group, in particular, provides a reactive site for further functionalization, enabling the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity and improved pharmacokinetic properties. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate stands out as a promising candidate in this regard, owing to its unique structural features and potential for further derivatization.

The compound's bifunctional nature—combining both nucleophilic and electrophilic centers—makes it an attractive building block for medicinal chemists. The amino group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets, while the bromomethyl group allows for easy introduction of additional functional groups through nucleophilic substitution reactions. This flexibility is particularly valuable in the design of enzyme inhibitors and receptor modulators.

Recent advancements in synthetic methodologies have further expanded the utility of Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate. For instance, transition-metal-catalyzed cross-coupling reactions have enabled the efficient introduction of aryl or heteroaryl groups at various positions within the pyridine ring. These reactions not only improve synthetic efficiency but also allow for the creation of structurally diverse derivatives with tailored biological properties.

The difluoromethyl group is another critical feature of this compound, contributing to its pharmacological profile. Difluorinated compounds are known to exhibit enhanced metabolic stability and improved binding affinity due to the electron-withdrawing effect of fluorine atoms. This property has been leveraged in the development of next-generation pharmaceuticals that require prolonged half-lives and reduced susceptibility to enzymatic degradation.

In the realm of drug discovery, Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate has been explored as a precursor for several lead compounds. Its incorporation into molecular frameworks has led to the identification of novel inhibitors targeting various therapeutic areas, including oncology and neurology. For example, derivatives of this compound have shown promising activity against kinases and other enzymes implicated in cancer progression.

The synthesis of Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate involves multi-step organic transformations that highlight its synthetic versatility. Key steps include bromination at the 6-position of a pyridine precursor, followed by carboxylation at the 3-position and methylation at the 1-position. These reactions can be optimized using various catalysts and solvents to achieve high yields and purity.

The compound's solubility profile also plays a crucial role in its pharmaceutical applicability. While pyridine derivatives are often poorly soluble in water, modifications such as fluorination can enhance hydrophilicity. This property is essential for formulating oral or injectable drugs that require good bioavailability and distribution throughout biological systems.

Efforts are ongoing to explore new synthetic routes that minimize waste and improve sustainability. Green chemistry principles are being applied to develop methodologies that utilize renewable resources and reduce hazardous byproducts. For instance, biocatalytic approaches have been investigated as alternatives to traditional chemical transformations, offering a more environmentally friendly route to synthesizing Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate.

The future prospects for Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl strong>)pyridine-3-carboxylate are bright, with ongoing research aimed at expanding its applications in drug development. Collaborative efforts between academia and industry are expected to yield innovative derivatives with enhanced efficacy and safety profiles. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play a significant role in shaping the next generation of therapeutics.